(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid

• IUPAC Name: (E)-3-(3,4-dichlorophenyl)-2-methylprop-2-enoic acid
• InChI: InChI=1S/C10H8Cl2O2/c1-6(10(13)14)4-7-2-3-8(11)9(12)5-7/h2-5H,1H3,(H,13,14)/b6-4+
• InChI Key: FIRKWVFXHAUMOM-GQCTYLIASA-N
• Canonical SMILES: CC(=CC1=CC(=C(C=C1)Cl)Cl)C(=O)O
• Isomeric SMILES: C/C(=C\C1=CC(=C(C=C1)Cl)Cl)/C(=O)O
• Molecular Formula: C10H8Cl2O2
• Molecular Weight: 231.07 g/mol

Description

(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.07 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Fungicide Development : A novel fungicide, SYP-3343, has been synthesized using a compound structurally similar to (E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid. This fungicide shows broad-spectrum and high activity against fungi (Liu et al., 2011).

• Corrosion Inhibition : Research on photo-cross-linkable polymers, which are chemically related to this compound, has shown that these polymers can effectively inhibit corrosion in mild steel in hydrochloric acid medium (Baskar et al., 2014).

• Polymer Chemistry : Studies on copolymers of ethene and (meth)acrylic acid have demonstrated various applications in high-pressure polymerization processes. This research provides insights into the behavior of polymers under different conditions, which can be relevant for industrial applications (Buback & Latz, 2003).

• Environmental Studies : Molecularly imprinted polymers using methylacrylic acid have been developed for selective preconcentration of phenolic compounds from environmental water samples, demonstrating potential applications in environmental monitoring and analysis (Feng et al., 2009).

• Pheromone Synthesis : Research on the synthesis of (E)-2-methylacrylates, which are structurally related to this compound, has been conducted for the production of insect pheromones. This has potential applications in pest control (Fernandes et al., 2004).

• Solar Cell Applications : Organic sensitizers with functional groups similar to this compound have been developed for use in solar cells. These compounds have shown high efficiency in converting sunlight to electricity (Kim et al., 2006).